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Compound of Interest

Compound Name: 6-Methylpyridazin-4-ol
CAS No.: 22390-44-9
Cat. No.: B3040654
Get Quote
. J

Executive Summary & Chemical Profile[2]

6-Methylpyridazin-4-ol (CAS: 18515-43-0), often utilized as a scaffold in fragment-based drug
discovery, presents specific disposal challenges due to its nitrogen-rich heterocyclic structure.
[1][2] Unlike simple organic solvents, pyridazine derivatives possess significant thermal stability
and potential aquatic toxicity.

Proper disposal is not merely a regulatory checkbox; it is a mechanism to prevent the release
of persistent nitrogenous compounds into the water table. This guide moves beyond the
standard SDS to provide an operational workflow for the cradle-to-grave management of this
compound.

Chemical Identity & Tautomeric Considerations
o |[UPAC Name: 6-Methylpyridazin-4-ol[1][2]

¢ Synonyms: 6-Methyl-4-hydroxypyridazine[1][2]

¢ Molecular Formula: CsHeN20[1][2]
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» Key Property:Tautomerism. In solution, this compound exists in equilibrium between its enol
(hydroxy) and keto (pyridazinone) forms.

o Operational Impact: The keto form significantly alters solubility profiles, potentially causing
unexpected precipitation in non-polar organic waste lines. Always assume the compound
is present as a solid precipitate in organic mixtures.

Hazard Classification (GHS)[2]

» Signal Word:WARNING

e Hazard Statements:

o

H302: Harmful if swallowed.[2]

o

H315: Causes skin irritation.[2][3]

[¢]

H319: Causes serious eye irritation.[2]

[¢]

H335: May cause respiratory irritation.[2]

Pre-Disposal Characterization & Segregation[1][2]

Before removing the compound from the bench, you must characterize the waste stream. 6-
Methylpyridazin-4-ol is amphoteric; its solubility is pH-dependent.[1][2]

The Segregation Decision Matrix

Use the following logic to determine the correct waste container.
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Waste State containing
6-Methylpyridazin-4-ol

Is it a Solid?

Yes (Pure or Debris) \No

Solid Waste Stream

. e
(High Temp Incineration) S LT

Primary Solvent Base?

>10% Halogens |Organics Water based
Halogenated Non-Halogenated Aqueous
(DCM, Chloroform) (MeOH, DMSO, Acetone) (Water, Buffers)

Halogenated Organic Waste Non-Halogenated Organic Waste Aqueous Toxic Waste

(Code: F002/D019) (Code: FO03/F005) (DO NOT SEWER)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 6-Methylpyridazin-4-ol waste streams.[1][2] Note
that aqueous streams must not be poured down the drain due to heterocyclic persistence.

Operational Disposal Procedures
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A. Solid Waste (Pure Compound & Contaminated Debris)

Scenario: Expired stock powder, contaminated gloves, weighing boats, or paper towels from
spill cleanup.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar.[2] Avoid glass
for solid waste to prevent breakage during compaction.[2]

Labeling:
o Primary Constituent: "Solid Debris contaminated with 6-Methylpyridazin-4-ol."[1][2]

o Hazard Checkbox: Toxic, Irritant.

Deactivation (Optional but Recommended): If disposing of significant quantities (>5g) of pure
powder, wet the solid slightly with water/vermiculite mixture to prevent dust generation
(aerosolization) during downstream handling.

Final Disposition:Incineration. Landfilling is not acceptable for nitrogen heterocycles due to
leaching potential.

B. Liquid Waste (Reaction Mixtures & Mother Liquors)

Scenario: Post-reaction mixtures in DMSO, Methanol, or DCM.

o Compatibility Check: Ensure the waste container does not contain strong oxidizers (e.g.,
Nitric Acid, Peroxides). Pyridazines can react exothermically with strong oxidizers, potentially
evolving NOx gases.

» Solubility Management:

o Risk:[2][4] As solvents evaporate in the waste container, 6-Methylpyridazin-4-ol may
precipitate/crystallize, forming a "sludge" at the bottom.[1][2]

o Action: Rinse the reaction vessel with a small amount of Methanol or Acetone before
adding to the waste. This co-solvent helps maintain solubility in the waste drum.

e Agueous Waste (HPLC Effluent):
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o NEVER pour aqueous solutions of this compound down the sink.
o Collect in "Aqueous Toxic" carboys.[2]

o Adjust pH to neutral (pH 6-8) if the solution is highly acidic/basic to minimize container
corrosion, unless the specific waste stream requires otherwise.[2]

C. Regulatory & RCRA Coding (USA Context)

While 6-Methylpyridazin-4-ol is not explicitly "P-listed" or "U-listed" by the EPA, it must be
characterized by the generator.[1][2]

Recommended RCRA ]
Waste Category . Rationale
ode

Treat as characteristic

Pure Substance D001 (if ignitable) or N.O.S.
hazardous waste.[1][2]
In Acetone/MeOH FO003 / FO05 Driven by the solvent carrier.
Driven by the halogenated
In DCM F002
solvent.[1]
State regulations vary.[1] Best
Aqueous Solution Non-RCRA Regulated / Toxic* practice: Manage as

hazardous chemical waste.[2]

Note: Always consult your institution's EHS officer for local state codes (e.g., California waste
codes are more stringent).[1]

Emergency Contingencies: Spills & Exposure[2]
Spill Cleanup Protocol (Bench Scale < 100g)

 |solate: Evacuate the immediate area. Post "Do Not Enter” signage.[2]

o PPE Upgrade: Wear nitrile gloves (double gloved), lab coat, and safety goggles. If powder is
fine/dusty, use an N95 or P100 respirator.

e Containment:
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o Solid: Cover with wet paper towels to prevent dust.[2] Scoop into a bag.

o Liquid: Surround with absorbent pads or vermiculite.[2]

e Decontamination:

o Scrub the surface with a 10% bleach solution followed by a water rinse. The hypochlorite
helps degrade the heterocyclic ring structure.

o Collect all cleanup materials into the Solid Waste stream (see Section 3A).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [6-Methylpyridazin-4-ol: Comprehensive Disposal &
Handling Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3040654/docs#6-methylpyridazin-4-ol-
comprehensive-disposal-handling-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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